1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C19H19ClN2O3S/c1-12-6-13(2)8-16(7-12)22-18-11-26(24,25)10-17(18)21(19(22)23)15-5-3-4-14(20)9-15/h3-9,17-18H,10-11H2,1-2H3
• InChI Key: GVTUNVQCZUWKPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC(=CC=C4)Cl)C
• Molecular Formula: C19H19ClN2O3S
• Molecular Weight: 390.9 g/mol

Description

1-(3-chlorophenyl)-3-(3,5-dimethylphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C19H19ClN2O3S and its molecular weight is 390.88. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks exhibit characteristic sharp emission bands of Eu(3+) or Tb(3+) ions, which are selectively sensitive to benzaldehyde-based derivatives. These complexes demonstrate potential as fluorescence sensors for detecting these chemicals (Shi et al., 2015).

Magnetic Relaxation and Photochromic Behavior

Mononuclear bisthienylethene-cobalt(II) complexes have been synthesized, showing distinct magnetic behaviors and photochromic properties. These compounds change color upon irradiation with specific light wavelengths, indicating potential in material science applications (Cao et al., 2015).

Catalysis

Rare Earth and Alkaline Earth Metal Complexes with Me2Si-Bridged Cyclopentadienyl-Imidazolin-2-Imine Ligands have shown efficacy as catalysts for hydroamination/cyclization reactions. These complexes, with their strong electron-donating capacity, highlight the significance of imidazole derivatives in catalysis (Panda et al., 2008).

Material Science

The construction of non-interpenetrated charged metal-organic frameworks with imidazolium groups has demonstrated pore modulation and selective gas adsorption capabilities. These frameworks, due to their charged and non-interpenetrated structures, offer applications in gas storage and separation processes (Sen et al., 2014).